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Introduction

Aminophylline is a compound of the bronchodilator theophylline and ethylenediamine in a 2:1

ratio.[1][2] The ethylenediamine component enhances the solubility of theophylline in water.[1]

In research, aminophylline is frequently used to study respiratory conditions like asthma and

COPD, as well as for its effects on cardiac and central nervous system function.[3][4] Upon

administration, it dissociates to release theophylline, which is the primary active agent.[5]

Mechanism of Action

Theophylline, the active component of aminophylline, exerts its effects through several

mechanisms:[6][7]

Non-selective Phosphodiesterase (PDE) Inhibition: Theophylline inhibits type III and type IV

PDE, enzymes that break down cyclic adenosine monophosphate (cAMP) and cyclic

guanosine monophosphate (cGMP).[6][7] Increased intracellular cAMP levels lead to the

relaxation of smooth muscles, particularly in the bronchial airways and pulmonary blood

vessels, resulting in bronchodilation.[7]

Adenosine Receptor Antagonism: Theophylline competitively blocks adenosine receptors

(A1, A2, and to a lesser extent, A3).[5][6] By blocking A2B receptors on mast cells, it

prevents adenosine-mediated bronchoconstriction and the release of inflammatory mediators

like histamine.[3][6]
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Histone Deacetylase (HDAC) Activation: In inflammatory conditions, theophylline can

activate HDACs.[3][6] This action helps to suppress the transcription of inflammatory genes.

[3]

Important Considerations

Narrow Therapeutic Index: Aminophylline has a narrow therapeutic window, and adverse

effects can occur even at therapeutic doses.[6][8] Careful dose calculation is critical.

Adverse Effects: Potential side effects are primarily due to theophylline and include central

nervous system stimulation (restlessness, nervousness), gastrointestinal irritation, and

cardiovascular effects (tachycardia, arrhythmias).[4][8][9]

Vehicle Solutions: For intravenous administration, aminophylline can be dissolved in sterile

water, propylene glycol, or dimethyl sulfoxide.[10] However, sterile saline or water for

injection are the most common vehicles. Parenteral solutions should be sterile, isotonic, and

have a pH close to physiological levels.[11]

Species Differences: The metabolism and clearance of theophylline can vary significantly

between species. For example, clearance is much faster in dogs than in cats or horses.[12]

Smokers also exhibit faster clearance rates of theophylline.[6] These differences necessitate

species-specific dosing regimens.[13]

Drug Interactions: Co-administration with drugs like erythromycin, cimetidine, and

enrofloxacin can increase theophylline concentrations, while phenobarbital can decrease

them.[8]

Data Presentation
Table 1: Recommended Aminophylline Dosages for Laboratory Animals
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Species
Route of
Administration

Dosage Frequency Reference(s)

Rat
Intraperitoneal

(IP)
5 mg/kg Single dose [14]

Intraperitoneal

(IP)
13.33 mg/kg Single dose [15]

Oral (PO),

Subcutaneous

(SQ)

2.5 - 5 mg/lb (5.5

- 11 mg/kg)
BID or TID [9]

Mouse Intravenous (IV)
7 - 180 mg/kg

(LD50 range)
Single dose [16]

Dog
Intravenous (IV),

slow
10 mg/kg - [17]

Intravenous (IV) 4 mg/kg Single bolus [18]

Oral (PO) 10 mg/kg q 8 h [17]

Oral (PO) 11 mg/kg q 8 h [13]

Cat
Intravenous (IV),

slow
5 mg/kg - [17]

Oral (PO) 5 mg/kg q 12 h [17]

Oral (PO) 5-6 mg/kg q 12 h [13]

Rabbit Intravenous (IV) 15 mg/kg

Single dose (10

min post-

exposure)

[19]

Intraperitoneal

(IP)
8 mg/kg

2 and 4 hours

post-exposure
[19]

Horse
Intravenous (IV),

slow
5 mg/kg - [17]

Oral (PO) 15 mg/kg q 12 h [17]
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Table 2: General Guidelines for Maximum Administration Volumes

Species
Intravenous
(IV) Bolus

Intraperiton
eal (IP)

Subcutaneo
us (SC)

Oral (PO)
Gavage

Reference(s
)

Mouse
1-5 ml/kg

(<0.2 ml total)

10 ml/kg (up

to 2-3 ml)

2-3 ml (in

scruff)
10 ml/kg [20][21]

Rat 1-5 ml/kg 10-20 ml/kg 5-10 ml/kg 10-20 ml/kg [20][21][22]

Guinea Pig - 10-15 ml/kg 5-10 ml/kg 5 ml/kg [21]

Rabbit 1-5 ml/kg 10-20 ml/kg 5-10 ml/kg 5 ml/kg [21]

Dog 1-5 ml/kg 10-20 ml/kg 5-10 ml/kg 5-20 ml/kg [21]

Cat 1-5 ml/kg 10-20 ml/kg 5-10 ml/kg 5-20 ml/kg [21]

Experimental Protocols
Protocol 1: Intravenous (IV) Tail Vein Injection in
Rodents
Materials:

Aminophylline solution (sterile, appropriate concentration)

Appropriate size syringes (e.g., 1 mL)

Needles (25-27G for mice, 23-25G for rats)[11][21]

Restraint device (e.g., rodent restrainer)

Heat lamp or warm water to induce vasodilation

70% ethanol or isopropanol wipes

Gauze

Procedure:
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Preparation: Calculate the correct dose volume based on the animal's most recent body

weight. Draw the solution into the syringe, ensuring no air bubbles are present.

Restraint: Place the animal in an appropriate restraint device, exposing the tail.

Vein Dilation: Warm the tail using a heat lamp or by immersing it in warm water for a short

period to dilate the lateral tail veins, making them more visible.

Site Preparation: Gently wipe the tail with a 70% alcohol swab to clean the injection site.

Injection: With the needle bevel facing up, insert the needle into one of the lateral tail veins at

a shallow angle. The needle should be advanced smoothly into the vein.

Administration: Inject the solution slowly as a bolus. The maximum bolus volume is typically

5 ml/kg.[23] If blanching occurs, the needle is not in the vein; withdraw and re-attempt.

Post-Injection: Withdraw the needle and apply gentle pressure to the injection site with

gauze to prevent bleeding.

Monitoring: Return the animal to its cage and monitor for any immediate adverse reactions.

Important Considerations:

Anesthesia is not typically required for this procedure.[23]

Repeated IV dosing may be more comfortable for the animal if different sites are used or a

catheter is implanted.[11]

Protocol 2: Intraperitoneal (IP) Injection in Rodents
Materials:

Aminophylline solution (sterile)

Appropriate size syringes

Needles (25-27G for mice, 23-25G for rats)[20]

70% ethanol or isopropanol wipes
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Procedure:

Preparation: Calculate the dose volume based on the animal's body weight. Prepare the

syringe with the aminophylline solution.

Restraint: Restrain the mouse or rat securely, exposing the abdomen. A two-person

technique is often preferred for rats.[20] Tilt the animal so its head is slightly lower than its

body. This causes the abdominal organs to shift cranially, reducing the risk of puncture.

Site Identification: Locate the injection site in the lower right quadrant of the abdomen to

avoid the cecum and urinary bladder.[20]

Injection: Insert the needle (bevel up) at a 30-40 degree angle.[20]

Aspiration: Gently pull back on the syringe plunger to ensure the needle has not entered a

blood vessel (no blood flashback) or an organ (no yellow/brown fluid).[11]

Administration: If aspiration is clear, inject the solution smoothly.

Post-Injection: Withdraw the needle and return the animal to its cage. Monitor for any signs

of distress.

Important Considerations:

IP administration provides faster absorption than subcutaneous routes.[23]

For repeated daily dosing, alternate between the left and right lower quadrants.[11]

Administration of irritating substances via this route can cause peritonitis.[11]

Protocol 3: Oral Gavage in Rodents
Materials:

Aminophylline solution

Appropriate size syringe
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Gavage needle (feeding tube): Flexible or curved with a rounded tip is preferred to minimize

trauma.[24] (e.g., 18-20G for mice, 16-18G for rats).[22]

Scale for weighing the animal

Procedure:

Preparation: Weigh the animal and calculate the required dose volume. The maximum

recommended volume is 10 ml/kg for mice and up to 20 ml/kg for rats.[22]

Measure Tube Length: Measure the gavage needle externally from the tip of the animal's

nose to the last rib (xiphoid process) to estimate the distance to the stomach. Mark the tube

to prevent over-insertion.[22]

Restraint: Securely restrain the animal in a vertical position, ensuring its head and body are

in a straight line to facilitate passage of the tube.

Tube Insertion: Gently insert the tip of the gavage needle into the mouth, passing it along the

roof of the mouth towards the esophagus. The animal should swallow the tube. If there is any

resistance or the animal shows signs of respiratory distress (indicating entry into the

trachea), withdraw the tube immediately.[24]

Administration: Once the tube is in place (to the pre-measured mark), administer the solution

smoothly and slowly.

Tube Removal: After administration, gently remove the tube in a single, smooth motion.

Monitoring: Return the animal to its cage and monitor for any signs of distress, such as

difficulty breathing.

Important Considerations:

This procedure requires significant training to perform correctly and humanely.[22][24]

Improper technique can lead to serious injury, including esophageal or stomach perforation,

or aspiration pneumonia if the substance is delivered to the lungs.[24][25]
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Caption: Mechanism of action for aminophylline/theophylline.
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Caption: General experimental workflow for aminophylline studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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